1-methoxy-N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)-2-naphthamide

• IUPAC Name: 1-methoxy-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C22H19N3O5S/c1-14-13-20(24-30-14)25-31(27,28)17-10-8-16(9-11-17)23-22(26)19-12-7-15-5-3-4-6-18(15)21(19)29-2/h3-13H,1-2H3,(H,23,26)(H,24,25)
• InChI Key: DWPXUCZLQGAQIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4C=C3)OC
• Molecular Formula: C22H19N3O5S
• Molecular Weight: 437.5 g/mol

Description

1-methoxy-N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)-2-naphthamide, also known as MNS or MNSA, is a synthetic compound that belongs to the class of sulfonamides. MNS has been identified as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases.

Scientific Research Applications

Synthesis and Chemical Characterization

Compounds similar to "1-methoxy-N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)-2-naphthamide" often undergo synthesis and characterization to explore their potential as pharmaceutical intermediates or for other scientific applications. For example, the synthesis of pharmaceutical intermediates like P methoxyphenyl) 7 methoxy 1 hydroxy 3 naphthalenecarbonylic acid from anisole showcases the methodologies in creating compounds for further pharmaceutical exploration (Yu Ma, 2000).

Biological Evaluation

Derivatives of naphthalene and isoxazole, similar in structure to the compound , have been extensively studied for their biological activities. Investigations into heterocyclic 1,3,4-oxadiazole and pyrazoles, for example, have assessed their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory potential, providing insights into their suitability for drug development (M. Faheem, 2018).